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Cat. No.: B12845355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the solubility of but-3-enamide in organic solvents. A

comprehensive search of scientific literature and chemical databases reveals a notable

absence of specific quantitative solubility data for this compound. While qualitative descriptors

such as "slightly soluble" in chloroform and methanol are available, precise numerical values

are not publicly documented.[1] Consequently, this document provides a foundational

understanding based on the compound's chemical properties, outlines a general experimental

protocol for determining solubility, and presents a conceptual workflow for this process. This

guide is intended to be a starting point for researchers who require quantitative solubility data

for but-3-enamide, necessitating experimental determination.

Physicochemical Properties and Predicted
Solubility
But-3-enamide is a small, unsaturated amide with the molecular formula C₄H₇NO.[2][3] Its

structure, featuring a polar amide group and a nonpolar vinyl group, suggests a degree of

solubility in both polar and non-polar organic solvents. The amide functionality allows for

hydrogen bonding, which typically imparts solubility in protic solvents like alcohols. The

presence of the vinyl group contributes to its nonpolar character, which may allow for some

solubility in less polar solvents.
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Table 1: Physicochemical Properties of But-3-enamide

Property Value Reference

Molecular Formula C₄H₇NO [2][3]

Molecular Weight 85.10 g/mol [2][3]

Appearance White to Off-White Solid [1][3]

Melting Point 66-68 °C [3]

Boiling Point 207.5 °C at 760 mmHg [3]

pKa (Predicted) 16.26 ± 0.40 [1]

LogP (Predicted) 0.0478 [2]

Note: This data is compiled from various chemical suppliers and databases and should be

considered as reference values.

Based on the principle of "like dissolves like," but-3-enamide is expected to exhibit its highest

solubility in polar protic and polar aprotic solvents that can engage in hydrogen bonding with

the amide group. Its solubility is likely to be lower in nonpolar solvents.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a solid compound like

but-3-enamide in an organic solvent using the isothermal shake-flask method. This method is

widely accepted and can be adapted to various solute-solvent systems.

Materials and Equipment
But-3-enamide (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Temperature-controlled shaker or incubator
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Vials with sealed caps

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions:

Add an excess amount of but-3-enamide to a series of vials, each containing a known

volume of a specific organic solvent. The excess solid is crucial to ensure that saturation is

reached.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker set to the desired experimental

temperature (e.g., 25 °C).

Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. Preliminary experiments may be needed to determine the time required to reach

equilibrium.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the experimental

temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter into a clean, pre-

weighed vial to remove any undissolved solid particles.

Quantification of Solute:
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Accurately weigh the vial containing the filtered saturated solution.

Allow the solvent to evaporate completely under a gentle stream of nitrogen or in a

vacuum oven at a temperature below the boiling point of the solvent and the melting point

of but-3-enamide.

Once the solvent has evaporated, weigh the vial again to determine the mass of the

dissolved but-3-enamide.

Alternatively, the concentration of but-3-enamide in the filtered saturated solution can be

determined using a validated analytical method such as HPLC or GC. This requires the

prior development of a calibration curve using standard solutions of known concentrations.

Data Analysis:

Calculate the solubility of but-3-enamide in the respective solvent. The solubility can be

expressed in various units, such as grams per 100 mL of solvent ( g/100 mL) or moles per

liter (mol/L).

Workflow for Solubility Determination
The following diagram illustrates the general workflow for the experimental determination of

but-3-enamide solubility.
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Preparation

Equilibration

Analysis

Results

Weigh excess but-3-enamide

Add to known volume of solvent

Seal vials

Incubate at constant temperature with agitation

Allow excess solid to settle

Withdraw and filter supernatant

Quantify solute concentration (e.g., gravimetrically or chromatographically)

Calculate solubility (e.g., g/100mL, mol/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of but-3-enamide.
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Conclusion
While specific quantitative data on the solubility of but-3-enamide in organic solvents is not

readily available in the public domain, this guide provides a framework for researchers and

professionals in drug development. The predicted solubility, based on the chemical structure of

but-3-enamide, suggests a preference for polar organic solvents. For precise and reliable data,

experimental determination is necessary. The provided general protocol and workflow diagram

offer a solid foundation for designing and executing such studies. The resulting data will be

invaluable for applications where the solubility of but-3-enamide is a critical parameter, such as

in reaction chemistry, formulation development, and purification processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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